Cas no 1353980-70-7 (1-[3-(2-Hydroxy-ethoxymethyl)-pyrrolidin-1-yl]-ethanone)

• Product Name: 1-[3-(2-Hydroxy-ethoxymethyl)-pyrrolidin-1-yl]-ethanone
• CAS No: 1353980-70-7
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 2161012
• Update Time: 2025-08-03

1-[3-(2-Hydroxy-ethoxymethyl)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-Hydroxy-ethoxymethyl)-pyrrolidin-1-yl]-ethanone
• 1-(3-((2-Hydroxyethoxy)methyl)pyrrolidin-1-yl)ethanone
• AM94401
• 1-[3-(2-Hydroxy-ethoxymethyl)pyrrolidin-1-yl]ethanone

• Inchi： 1S/C9H17NO3/c1-8(12)10-3-2-9(6-10)7-13-5-4-11/h9,11H,2-7H2,1H3
• InChI Key： QVVOXXZHDOIHOL-UHFFFAOYSA-N
• SMILES： O(CCO)CC1CN(C(C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-[3-(2-Hydroxy-ethoxymethyl)-pyrrolidin-1-yl]-ethanone

Professional Introduction to Compound with CAS No. 1353980-70-7 and Product Name: 1-[3-(2-Hydroxy-ethoxymethyl)-pyrrolidin-1-yl]-ethanone

The compound identified by the CAS number 1353980-70-7 and the product name 1-[3-(2-Hydroxy-ethoxymethyl)-pyrrolidin-1-yl]-ethanone represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential pharmacological properties and its relevance in the development of novel therapeutic agents.

The molecular structure of this compound features a pyrrolidine core, which is a common motif in many bioactive molecules. Pyrrolidine derivatives are known for their versatility in drug design, often serving as key structural elements in small-molecule drugs due to their ability to interact with biological targets in a highly specific manner. The presence of a 2-hydroxy-ethoxymethyl substituent on the pyrrolidine ring introduces hydrophilic and reactive functional groups, which can enhance solubility and participate in various biochemical interactions.

The ketone group (ethanone) at the 1-position of the molecule provides another layer of reactivity, allowing for further functionalization through condensation reactions or as a site for hydrogen bonding interactions. This dual functionality makes the compound a valuable scaffold for medicinal chemists seeking to develop molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the pyrrolidine moiety can effectively engage with receptor sites, particularly those involved in enzyme inhibition or receptor activation. The hydroxyl group from the 2-hydroxy-ethoxymethyl side chain is particularly noteworthy, as it can form hydrogen bonds with polar residues in protein targets, thereby modulating binding affinity.

In vitro studies have begun to explore the pharmacological profile of this compound, revealing promising activities in several key therapeutic areas. Initial research suggests that it may exhibit inhibitory effects on enzymes implicated in inflammatory pathways, making it a potential candidate for treating chronic inflammatory disorders. Additionally, its interaction with membrane-bound receptors has been investigated, indicating possible applications in neuropharmacology.

The synthesis of this compound has been optimized to ensure high yield and purity, leveraging modern synthetic techniques such as catalytic hydrogenation and nucleophilic substitution reactions. The introduction of chiral centers through stereoselective synthesis has also been explored, as enantiomeric purity is often critical for pharmacological efficacy. These synthetic advancements underscore the compound's feasibility for further development into clinical candidates.

As interest in targeted therapies grows, compounds like 1-[3-(2-Hydroxy-ethoxymethyl)-pyrrolidin-1-yl]-ethanone are being evaluated for their potential in personalized medicine. By modulating specific biological pathways, this molecule could offer tailored therapeutic benefits for patients suffering from complex diseases. The ongoing research into its mechanism of action and pharmacokinetic properties will be crucial in determining its translational potential.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel lead compounds like this one. Predictive models trained on large datasets have highlighted the compound's favorable properties, including low toxicity profiles and favorable pharmacokinetic parameters. These computational insights have guided experimental efforts toward optimizing both potency and safety.

Future directions for research include exploring derivatives of this compound that may enhance its therapeutic index or improve its metabolic stability. By systematically modifying key functional groups while maintaining core structural elements, researchers aim to develop a library of related compounds with diverse biological activities. Such an approach could lead to the identification of next-generation drugs with improved efficacy and reduced side effects.

The broader implications of this work extend beyond individual compounds to the advancement of drug discovery methodologies as a whole. The successful application of structure-based design principles and high-throughput screening techniques exemplifies how interdisciplinary collaboration can drive innovation in pharmaceutical sciences. As our understanding of biological systems continues to evolve, compounds like 1-[3-(2-Hydroxy-ethoxymethyl)-pyrrolidin-1-yl]-ethanone will remain at the forefront of therapeutic development.